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Compound of Interest

Compound Name: IREla-IN-1

Cat. No.: B15583621

Application Note
Introduction

Inositol-requiring enzyme 1a (IRELla), encoded by the ERN1 gene, is a critical transmembrane
protein in the endoplasmic reticulum (ER) that functions as a primary sensor and transducer of
the Unfolded Protein Response (UPR).[1][2][3][4] Upon ER stress, caused by an accumulation
of unfolded or misfolded proteins, IRE1a activates its dual enzymatic functions: a
serine/threonine kinase and an endoribonuclease (RNase).[2][3][5][6] The kinase activity leads
to autophosphorylation and activation of the RNase domain.[1][7] The RNase domain then
mediates the unconventional splicing of X-box binding protein 1 (XBP1) mRNA, a key
transcription factor that upregulates genes involved in restoring ER homeostasis.[1][6][8]

IRE1a-IN-1 is a potent and highly selective allosteric inhibitor of IRE1a.[9][10] It effectively
inhibits ER stress-induced IRE1a oligomerization, autophosphorylation, and subsequent
RNase activity, with an IC50 of 77 nM for the kinase and 80 nM for the RNase activity.[9] This
document provides a detailed protocol for the preparation, storage, and handling of an IREla-
IN-1 stock solution using dimethyl sulfoxide (DMSO) for use in in vitro research applications.

Physicochemical Properties

Proper preparation of a stock solution requires accurate information on the physicochemical
properties of the compound. The key properties of IRE1a-IN-1 are summarized in the table
below.
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Property Value Source(s)

IREla kinase-IN-1, Compound
Synonyms ] o [10][11][22]
10, IRE1a Kinase Inhibitor 1

CAS Number 2328097-41-0 [9][10]

Molecular Formula C26H26CIFNs [9][10]

505.0 g/mol (Note: Some

Molecular Weight (MW) sources may list ~504.99 g/mol  [9][10]
)

Appearance White to off-white solid [9]

Solubility in DMSO = 25 mg/mL (approx. 49.5 mM)  [9]

Typically 298% (Check
Purity supplier's Certificate of [13]
Analysis)

Experimental Protocols

This section details the necessary materials and the step-by-step procedure for preparing a 10
mM stock solution of IRE1a-IN-1 in DMSO. A 10 mM concentration is a common starting point
for many in vitro assays.[14][15]

Required Materials and Equipment

IRE1a-IN-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO, >299.9%)[16]

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, amber, or light-protecting cryovials for aliquots

Calibrated micropipettes and sterile tips
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e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation Workflow

The following diagram illustrates the workflow for preparing the IRE1a-IN-1 stock solution.
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Caption: Workflow for IRE1a-IN-1 stock solution preparation.
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Step-by-Step Protocol for 10 mM Stock Solution

1. Calculation of Mass: Use the following formula to calculate the mass of IRE1a-IN-1 required
to prepare the desired volume of a 10 mM stock solution.

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
/1000

Example for 1 mL of 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 505.0 g/mol / 1000 =
5.05 mg

2. Weighing the Compound:
o Place a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance and tare it.

o Carefully weigh out the calculated mass (e.g., 5.05 mg) of the IRE1a-IN-1 powder and add it
directly into the tared tube.

3. Dissolving the Compound:

» Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL) to the
microcentrifuge tube containing the powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.[14] Gentle warming (e.g., in a 37°C water bath) and sonication can be used to aid
dissolution if necessary, as solubility can be enhanced with heat.[9][14] Ensure the
compound is fully compatible with these methods by checking the supplier's datasheet.

4. Aliquoting and Storage:

» To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile, light-
protected cryovials.[13][14][15]

o Label each aliquot clearly with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.
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o Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-
term use (up to 1 month).[9][15]

Handling and Safety Precautions

e Compound Handling: IRE1a-IN-1 is a potent bioactive molecule. Handle the powder in a
well-ventilated area or a chemical fume hood.

o« DMSO Handling: DMSO is an excellent solvent that can facilitate the absorption of
substances through the skin. Always wear appropriate gloves and eye protection. Use high-
purity, anhydrous DMSO to avoid introducing water, which can affect compound solubility
and stability.[9][15]

e Use in Cell Culture: When diluting the DMSO stock solution into aqueous cell culture media,
ensure the final concentration of DMSO is non-toxic to the cells, typically below 0.1% (v/v).
[13][14]

IREl1la Sighaling Pathway and Inhibitor Action

The diagram below illustrates the central role of IRE1a in the Unfolded Protein Response and
the mechanism of action for IRE1a-IN-1.
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Caption: IRE1la signaling pathway under ER stress and inhibition by IRE1a-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15583621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

